(E)-3-(2-chlorophenyl)-N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)acrylamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)prop-2-enamide
• InChI: InChI=1S/C16H17ClF3NO2/c17-14-4-2-1-3-12(14)5-6-15(22)21(11-16(18,19)20)13-7-9-23-10-8-13/h1-6,13H,7-11H2/b6-5+
• InChI Key: JXXRGMGLDUULBA-AATRIKPKSA-N
• Canonical SMILES: C1COCCC1N(CC(F)(F)F)C(=O)C=CC2=CC=CC=C2Cl
• Isomeric SMILES: C1COCCC1N(CC(F)(F)F)C(=O)/C=C/C2=CC=CC=C2Cl
• Molecular Formula: C16H17ClF3NO2
• Molecular Weight: 347.76 g/mol

Description

(E)-3-(2-chlorophenyl)-N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)acrylamide is a useful research compound. Its molecular formula is C16H17ClF3NO2 and its molecular weight is 347.76. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymer Science and Engineering

Acrylamide derivatives, including similar structures to "(E)-3-(2-chlorophenyl)-N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)acrylamide," have been extensively studied for their utility in synthesizing polymers with specific properties. These compounds are utilized in creating polymers with high thermal stability, solubility in polar aprotic solvents, and amorphous characteristics, making them suitable for applications in electronics, coatings, and advanced materials technology (Spiliopoulos & Mikroyannidis, 1996).

Catalytic Applications

The design of microreactors utilizing palladium nanoparticles immobilized on polymer microspheres demonstrates the role of acrylamide derivatives in catalysis, particularly in the hydrodechlorination of chlorophenols in water. This innovation highlights the potential for environmental remediation and purification technologies, leveraging the properties of these compounds for efficient catalysis at room temperature and atmospheric pressure (Lan et al., 2010).

Materials Chemistry

Research into the chemical modification of copoly(styrene-2,4,5-trichlorophenyl acrylate) to create electroactive polymers showcases the application of acrylamide derivatives in developing materials with potential use in electronic devices and sensors. The ability to produce polymers with high degrees of functionality suggests applications in smart materials and responsive systems (Arshady et al., 1986).

Environmental and Safety Applications

Significant work has been done on the safety, biochemistry, and environmental impact of acrylamide, including its derivatives. Studies have focused on understanding its formation in food processing, mechanisms of toxicity, and potential health risks. This research is crucial for developing safer food processing techniques and materials that minimize acrylamide formation, thereby reducing exposure and associated health risks (Friedman, 2003).